2-{2-[1-(pyridin-2-yl)ethylidene]hydrazin-1-yl}-1H-1,3-benzodiazole

• Molecular Formula: C14H13N5
• Molecular Weight: 251.29 g/mol
• IUPAC Name: N-(1-pyridin-2-ylethylideneamino)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C14H13N5/c1-10(11-6-4-5-9-15-11)18-19-14-16-12-7-2-3-8-13(12)17-14/h2-9H,1H3,(H2,16,17,19)
• InChI Key: WDIILZOTCNLNBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC1=NC2=CC=CC=C2N1)C3=CC=CC=N3

Description

2-{2-[1-(pyridin-2-yl)ethylidene]hydrazin-1-yl}-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C14H13N5 and its molecular weight is 251.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-acetyl pyridine (1.00 g, 8.25 mmol) and 2-hydrazinobenzimidazole (1.22 g, 8.25 mmol) in 20 ml of methanol is stirred for 3 days at room temperature after addition of 6 drops of glacial acetic acid. The reaction is monitored by means of thin layer chromatography (Polygram Sil G/UV254 prefabricated foils; eluting agent: CH2Cl2:MeOH (12:1)). Subsequently, the reaction mixture is diluted with distilled water until a precipitate forms and stored in the refrigerator at approximately 5° C. for 24 hours. The precipitate is filtered, washed several times with 50% methanol, and dried. The product is recrystallized from a mixture of ethyl acetate and diisopropyl ether. Yield: 1.45 g (70% of theory).